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Compound of Interest

Compound Name:
4-Amino-3-(trifluoromethyl)benzoic

acid

Cat. No.: B030802 Get Quote

An In-depth Technical Guide to 4-Amino-3-
(trifluoromethyl)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,

and key chemical properties of 4-Amino-3-(trifluoromethyl)benzoic acid. It is intended to

serve as a valuable resource for professionals in research and drug development, offering

detailed information on its synthesis and physicochemical characteristics. The strategic

incorporation of the trifluoromethyl group into molecular scaffolds is a pivotal strategy in

modern medicinal chemistry to enhance the biological and physicochemical properties of

potential drug candidates.[1][2]

Molecular Structure and Formula
4-Amino-3-(trifluoromethyl)benzoic acid is an organic compound with the molecular formula

C₈H₆F₃NO₂.[3][4][5] Its structure consists of a benzoic acid core substituted with an amino

group at the 4-position and a trifluoromethyl group at the 3-position.

Molecular Identifiers:

IUPAC Name: 4-amino-3-(trifluoromethyl)benzoic acid[3][4]
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CAS Number: 400-76-0[3][4][5]

SMILES: C1=CC(=C(C=C1C(=O)O)C(F)(F)F)N[3]

InChI Key: NPPPORJZPNJXNQ-UHFFFAOYSA-N[3][4]

The presence of the electron-withdrawing trifluoromethyl group significantly influences the

electronic properties and lipophilicity of the molecule, making it a valuable building block in the

synthesis of pharmaceutical compounds.[6] This strategic functional group can enhance

metabolic stability and binding affinity of drug candidates.[6]

Physicochemical Data
The following table summarizes the key quantitative data for 4-Amino-3-
(trifluoromethyl)benzoic acid.

Property Value Source

Molecular Weight 205.13 g/mol [3][5]

Melting Point 204-206 °C [7]

210.0-216.0 °C [8]

Boiling Point (Predicted) 319.1±42.0 °C [7]

Topological Polar Surface Area 63.3 Å² [3]

Assay (Aqueous acid-base

Titration)
≥97.5 to ≤102.5% [8]

Assay (Silylated GC) ≥97.5% [8]

Experimental Protocols
Synthesis of 4-Amino-3-(trifluoromethyl)benzoic acid from 4-nitro-3-(trifluoromethyl)benzoic

acid

A common and efficient method for the synthesis of 4-Amino-3-(trifluoromethyl)benzoic acid
involves the reduction of the corresponding nitro compound.
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General Procedure:

Dissolution: Dissolve 4-nitro-3-(trifluoromethyl)benzoic acid (1 g, 4.25 mmol) in methanol at

room temperature.[7]

Catalyst Addition: Add a catalytic amount of 10% Palladium on carbon (Pd/C) to the solution.

[7]

Hydrogenation: Carry out the hydrogenation reaction under a hydrogen atmosphere (balloon

pressure) overnight.[7]

Work-up: Upon completion of the reaction, remove the catalyst by filtration.[7]

Isolation: Evaporate the solvent to yield the colorless solid product, 4-Amino-3-
(trifluoromethyl)benzoic acid.[7] This procedure typically results in a quantitative yield.[7]

Visualizations
The following diagrams illustrate the molecular structure and a typical synthesis workflow for 4-
Amino-3-(trifluoromethyl)benzoic acid.

Caption: Molecular structure of 4-Amino-3-(trifluoromethyl)benzoic acid.
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Caption: Synthesis workflow for 4-Amino-3-(trifluoromethyl)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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